Cas no 17507-27-6 (Quinoline, 1,2,3,4-tetrahydro-4-(1-methylethyl)-)
Quinoline, 1,2,3,4-tetrahydro-4-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 1,2,3,4-tetrahydro-4-(1-methylethyl)-
-
- Inchi: 1S/C12H17N/c1-9(2)10-7-8-13-12-6-4-3-5-11(10)12/h3-6,9-10,13H,7-8H2,1-2H3
- InChI Key: RAYCNBTZDFOCIJ-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC=C2)C(C(C)C)CC1
Computed Properties
- Exact Mass: 175.136099547g/mol
- Monoisotopic Mass: 175.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 12Ų
Quinoline, 1,2,3,4-tetrahydro-4-(1-methylethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-691234-0.05g |
4-(propan-2-yl)-1,2,3,4-tetrahydroquinoline |
17507-27-6 | 95.0% | 0.05g |
$587.0 | 2025-03-12 | |
| Enamine | EN300-691234-0.1g |
4-(propan-2-yl)-1,2,3,4-tetrahydroquinoline |
17507-27-6 | 95.0% | 0.1g |
$615.0 | 2025-03-12 | |
| Enamine | EN300-691234-0.25g |
4-(propan-2-yl)-1,2,3,4-tetrahydroquinoline |
17507-27-6 | 95.0% | 0.25g |
$642.0 | 2025-03-12 | |
| Enamine | EN300-691234-0.5g |
4-(propan-2-yl)-1,2,3,4-tetrahydroquinoline |
17507-27-6 | 95.0% | 0.5g |
$671.0 | 2025-03-12 | |
| Enamine | EN300-691234-1.0g |
4-(propan-2-yl)-1,2,3,4-tetrahydroquinoline |
17507-27-6 | 95.0% | 1.0g |
$699.0 | 2025-03-12 | |
| Enamine | EN300-691234-2.5g |
4-(propan-2-yl)-1,2,3,4-tetrahydroquinoline |
17507-27-6 | 95.0% | 2.5g |
$1370.0 | 2025-03-12 | |
| Enamine | EN300-691234-5.0g |
4-(propan-2-yl)-1,2,3,4-tetrahydroquinoline |
17507-27-6 | 95.0% | 5.0g |
$2028.0 | 2025-03-12 | |
| Enamine | EN300-691234-10.0g |
4-(propan-2-yl)-1,2,3,4-tetrahydroquinoline |
17507-27-6 | 95.0% | 10.0g |
$3007.0 | 2025-03-12 |
Quinoline, 1,2,3,4-tetrahydro-4-(1-methylethyl)- Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on Quinoline, 1,2,3,4-tetrahydro-4-(1-methylethyl)-
Quinoline, 1,2,3,4-Tetrahydro-4-(1-Methylethyl)-: A Comprehensive Overview
Quinoline, a heterocyclic aromatic compound with a nitrogen atom in its structure, has been a subject of extensive research due to its versatile applications in various fields. Among the numerous derivatives of quinoline, the compound Quinoline, 1,2,3,4-tetrahydro-4-(1-methylethyl)-, identified by the CAS number 17507-27-6, stands out for its unique chemical properties and potential uses in pharmaceuticals and organic synthesis.
The structure of Quinoline, 1,2,3,4-tetrahydro-4-(1-methylethyl)- is characterized by a partially saturated quinoline ring system with a branching at the fourth position. This branching introduces steric effects that can influence the compound's reactivity and solubility properties. Recent studies have highlighted the importance of such structural modifications in enhancing the bioavailability of quinoline derivatives for pharmaceutical applications.
One of the most promising areas of research involving this compound is its potential role in drug discovery. Scientists have explored its ability to act as a scaffold for developing new pharmacophores due to its rigid yet flexible structure. For instance, researchers have reported that derivatives of this compound exhibit moderate to high activity against certain enzymes associated with neurodegenerative diseases. These findings underscore the importance of further investigation into its therapeutic potential.
In addition to its pharmaceutical applications, Quinoline-based compounds are also being studied for their role in organic synthesis. The tetrahydro derivative with the CAS number 17507-27-6 has shown promise as an intermediate in the synthesis of complex molecules. Its ability to undergo various functional group transformations makes it a valuable tool for chemists aiming to construct intricate molecular architectures.
The synthesis of Quinoline-related compounds has evolved significantly over the years. Modern methodologies now emphasize sustainability and efficiency. For example, recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound. Such achievements are pivotal for exploring stereochemical effects in biological systems.
Beyond its direct applications, this compound serves as a model system for understanding fundamental chemical principles. Its reactivity patterns and electronic properties provide insights into the behavior of similar heterocyclic systems. This knowledge is invaluable for designing new materials and catalysts with tailored functionalities.
In conclusion, Quinoline, particularly its tetrahydro derivative with CAS number 17507-27-6, continues to be a focal point in chemical research due to its diverse applications and intriguing chemical properties. As ongoing studies uncover new facets of this compound's potential, it remains at the forefront of scientific innovation across multiple disciplines.
17507-27-6 (Quinoline, 1,2,3,4-tetrahydro-4-(1-methylethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)